Cas no 1422496-57-8 (3,3-Bis(azidomethyl)thietane 1,1-dioxide)

• Product Name: 3,3-Bis(azidomethyl)thietane 1,1-dioxide
• CAS No: 1422496-57-8
• MF: C₅H₈N₆O₂S
• MW: 216.221017837524
• CID: 4551860
• PubChem ID: 71254646
• Update Time: 2025-07-01

3,3-Bis(azidomethyl)thietane 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3,3-Bis(azidomethyl)thietane 1,1-dioxide
• 1,1'-((1,1-dioxidothietane-3,3-diyl)bis(methylene))bis(triaza-1,2-dien-2-ium)
• VBHRCLBUXXLXPL-UHFFFAOYSA-N
• 1422496-57-8
• XGC49657
• 3,3-Bis-azidomethyl-thietane 1,1-dioxide
• CS-D0001
• D77317
• E?-thietane-1,1-dione
• 3,3-bis(azidomethyl)-1
• LEUPKHWZJPIGRA-UHFFFAOYSA-N
• SCHEMBL14690818

• Inchi： 1S/C5H8N6O2S/c6-10-8-1-5(2-9-11-7)3-14(12,13)4-5/h1-4H2
• InChI Key： LEUPKHWZJPIGRA-UHFFFAOYSA-N
• SMILES： C(C1(CS(=O)(=O)C1)CN=[N+]=[N-])N=[N+]=[N-]

Computed Properties

• Exact Mass: 216.04294469g/mol
• Monoisotopic Mass: 216.04294469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.2Ų

Additional information on 3,3-Bis(azidomethyl)thietane 1,1-dioxide

Comprehensive Analysis of 3,3-Bis(azidomethyl)thietane 1,1-dioxide (CAS No. 1422496-57-8): Properties, Applications, and Innovations

The compound 3,3-Bis(azidomethyl)thietane 1,1-dioxide (CAS No. 1422496-57-8) is a highly specialized chemical with unique structural and functional characteristics. Its molecular structure features a thietane ring core, modified with azidomethyl groups and a sulfone moiety, making it a subject of interest in advanced material science and pharmaceutical research. This article delves into its properties, synthesis pathways, and cutting-edge applications while addressing trending topics like green chemistry and high-energy materials.

One of the most intriguing aspects of 3,3-Bis(azidomethyl)thietane 1,1-dioxide is its potential role in click chemistry, a field that has gained significant traction due to its efficiency in modular synthesis. Researchers are exploring its utility in polymer crosslinking and bioconjugation, leveraging the reactivity of its azide groups. The compound’s thermal stability and solubility profile also make it a candidate for high-performance coatings and adhesives, aligning with industry demands for durable and lightweight materials.

In the context of sustainable chemistry, 3,3-Bis(azidomethyl)thietane 1,1-dioxide has been studied for its compatibility with solvent-free reactions and catalytic processes. Recent publications highlight its use in photoinitiated systems, where its decomposition kinetics under UV light are being optimized for 3D printing resins. This aligns with the growing market for additive manufacturing, where users frequently search for terms like "low-toxicity photoinitiators" and "energy-efficient curing agents."

From a safety perspective, the compound’s handling requires adherence to standard laboratory protocols, though it does not fall under restricted categories. Its azide functionality necessitates careful storage conditions to prevent unintended reactions, a topic often queried in chemical safety forums. Analytical techniques such as FTIR spectroscopy and HPLC are commonly employed to characterize its purity, addressing another frequent search query: "How to analyze azide-containing compounds?"

Innovations in drug delivery systems have also spotlighted 3,3-Bis(azidomethyl)thietane 1,1-dioxide as a linker for prodrug design. Its ability to undergo bioorthogonal reactions in physiological conditions makes it valuable for targeted therapy research. This application resonates with the rising interest in precision medicine, where searches for "biocompatible crosslinkers" and "tumor-specific drug carriers" are prevalent.

In summary, 3,3-Bis(azidomethyl)thietane 1,1-dioxide (CAS No. 1422496-57-8) exemplifies the convergence of molecular innovation and industrial applicability. Its versatility spans from material science to biomedical engineering, addressing contemporary challenges in sustainability and technology. As research progresses, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.